Cas no 1443288-70-7 (2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one)

• Product Name: 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one
• CAS No: 1443288-70-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4772701
• Update Time: 2025-06-09

2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one
• 2-(2-Aminoethyl)-7,8-dihydro-2H-pyrano[4,3-c]pyridazin-3(5H)-one
• 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one

• Inchi： 1S/C9H13N3O2/c10-2-3-12-9(13)5-7-6-14-4-1-8(7)11-12/h5H,1-4,6,10H2
• InChI Key： YVCUAJQXNIJTPK-UHFFFAOYSA-N
• SMILES： O1CC2=CC(N(CCN)N=C2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: -1.8
• Topological Polar Surface Area: 67.9

Additional information on 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one

Introduction to 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one (CAS No. 1443288-70-7)

2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the pyridazine class of heterocycles, which are known for their broad spectrum of pharmacological properties. Specifically, the presence of a pyrano[4,3-c]pyridazine core combined with an aminoethyl side chain introduces multiple functional groups that can interact with biological targets in diverse ways. This molecular architecture makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one (CAS No. 1443288-70-7) features a fused ring system consisting of a pyranone ring connected to a pyridazine moiety. The aminoethyl substituent at the 2-position of the pyranone ring introduces both basic and hydrophilic characteristics to the molecule, which can influence its solubility and binding affinity. This structural feature is particularly intriguing from a medicinal chemistry perspective, as it allows for potential interactions with both hydrophobic and hydrophilic pockets on biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the pyrano[4,3-c]pyridazine core may engage in favorable interactions with enzymes and receptors involved in metabolic pathways and signal transduction. The aminoethyl side chain could serve as a linker or anchor to enhance binding stability while also modulating pharmacokinetic properties. These insights are derived from virtual screening campaigns and docking studies that have become increasingly prevalent in modern drug discovery pipelines.

In the context of current pharmaceutical research, heterocyclic compounds like 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one are being extensively studied for their potential therapeutic applications. The pyridazine scaffold is particularly relevant due to its presence in several FDA-approved drugs that exhibit activities ranging from antiviral to anticancer effects. For instance, derivatives of pyridazine have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The unique structural features of this compound may translate into novel mechanisms of action or improved selectivity over existing therapeutics.

The synthesis of 2-(2-Aminoethyl)-2H,3H,5H,7H,8H-pyrano[4,3-c]pyridazin-3-one (CAS No. 1443288-70-7) presents both challenges and opportunities for synthetic chemists. The construction of the pyrano[4,3-c]pyridazine core requires multi-step organic transformations that often involve cyclization reactions and functional group manipulations. Advanced synthetic methodologies such as transition-metal catalysis have been employed to streamline these processes while maintaining high yields and purity standards. These synthetic approaches are critical for producing sufficient quantities of the compound for preclinical testing and characterization.

From a biological activity standpoint, 2-(2-Aminoethyl)-2H,3H,5 H,7 H,8 H-pyrano[4, 3-c]pyridazin-3-one exhibits promising preliminary results in vitro. Early pharmacological screening has indicated potential inhibitory effects on certain enzymes associated with inflammatory pathways. Additionally, the aminoethyl side chain may contribute to enhanced permeability and retention (PDR) properties, making it an attractive candidate for oral administration if further studies confirm its bioavailability profile. Such findings align with broader trends in drug discovery where structurally diverse molecules are prioritized based on their multitarget engagement capabilities.

The development of novel heterocyclic compounds necessitates rigorous characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HLPC), mass spectrometry (MS), and X-ray crystallography are employed to confirm structural integrity while providing insights into conformational preferences. Biological assays including enzyme inhibition assays, cell-based assays, and receptor binding studies help elucidate mechanism-of-action data early in the discovery process.

The integration of artificial intelligence (AI) tools into medicinal chemistry workflows has accelerated the pace at which candidates like CAS No 1443288-70-7 can be evaluated . Machine learning models trained on large datasets predict physicochemical properties such as solubility, metabolic stability, and toxicity profiles—allowing researchers to prioritize compounds more efficiently than traditional methods alone could achieve alone . This synergy between experimental chemistry , computational biology ,and AI-driven predictions represents an exciting frontier for innovation within pharmaceutical sciences .

The future directions for research involving this compound include exploring its derivatives through structure-activity relationship (SAR) studies . By modifying key functional groups within its framework , scientists aim to optimize potency , selectivity ,and pharmacokinetic profiles . Collaborative efforts between academic institutions , biotechnology companies ,and pharmaceutical giants will be essential in translating these laboratory findings into clinical candidates ready for human trials .

In conclusion, 2-(, 2-aminoethyl ) - 2 H , 5 H , 7 H , 8 H - pyrano [ 4 ， 3 - c ] - pyridazin - 3 - one ( CAS No . 144, *28, *88* - *70* - *7) represents an intriguing example of how complex heterocyclic scaffolds can serve as platforms for discovering novel therapeutics . Its unique structural features coupled with promising preliminary data make it worthy of continued investigation within both academic research circles and industrial drug development programs . As methodologies advance ， expectations grow that compounds like this will contribute meaningfully toward addressing unmet medical needs across various therapeutic areas .